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Compound of Interest

Compound Name: Methyl 3-fluoro-5-formylbenzoate

CAS No.: 1393561-99-3

Cat. No.: B1529709

Get Quote

Introduction: A Versatile Building Block in Modern
Drug Discovery
Methyl 3-fluoro-5-formylbenzoate is a key intermediate in the synthesis of complex organic

molecules, particularly within the pharmaceutical and agrochemical industries. Its unique

trifunctional nature, featuring a methyl ester, a formyl group, and a fluorine atom on a central

benzene ring, makes it a highly valuable scaffold for medicinal chemists. The strategic

placement of the fluorine atom can significantly enhance the metabolic stability and

bioavailability of active pharmaceutical ingredients (APIs). This guide provides a

comprehensive overview of the physicochemical properties, synthesis, analytical

characterization, and applications of this important compound, with a focus on its role in drug

development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a synthetic intermediate is

fundamental to its effective use in research and development. The key properties of Methyl 3-
fluoro-5-formylbenzoate are summarized in the table below.
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Property Value

Molecular Weight 182.15 g/mol

Molecular Formula C₉H₇FO₃

CAS Number 1393561-99-3

Physical Form Solid

Storage Conditions Room temperature, dry

Synthesis and Mechanistic Insights
While specific, detailed synthetic protocols for Methyl 3-fluoro-5-formylbenzoate are not

widely published in peer-reviewed literature, a plausible and efficient synthetic route can be

devised based on established organic chemistry principles and analogous transformations. A

common strategy would involve the selective oxidation of a corresponding methyl-substituted

precursor.

Proposed Synthetic Pathway:

A logical approach to the synthesis of Methyl 3-fluoro-5-formylbenzoate would start from 3-

fluoro-5-methylbenzoic acid. This multi-step synthesis is illustrated in the workflow below.
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3-Fluoro-5-methylbenzoic Acid

Methyl 3-fluoro-5-methylbenzoate

 Esterification (MeOH, H₂SO₄) 

Methyl 3-fluoro-5-(bromomethyl)benzoate

 Radical Bromination (NBS, AIBN) 

Methyl 3-fluoro-5-formylbenzoate

 Oxidation (e.g., Sommelet Reaction or with DMSO) 

Click to download full resolution via product page

A proposed synthetic workflow for Methyl 3-fluoro-5-formylbenzoate.

Step-by-Step Experimental Protocol (Proposed):

Esterification of 3-Fluoro-5-methylbenzoic Acid:

Dissolve 3-fluoro-5-methylbenzoic acid in an excess of methanol.

Add a catalytic amount of concentrated sulfuric acid.

Reflux the mixture for several hours until the reaction is complete (monitored by Thin

Layer Chromatography - TLC).

Neutralize the acid catalyst and remove the excess methanol under reduced pressure.

Extract the product, Methyl 3-fluoro-5-methylbenzoate, with a suitable organic solvent,

wash with brine, dry over anhydrous sodium sulfate, and concentrate.
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Radical Bromination:

Dissolve the resulting ester in a non-polar solvent such as carbon tetrachloride.

Add N-Bromosuccinimide (NBS) and a radical initiator like Azobisisobutyronitrile (AIBN).

Heat the mixture under reflux, with initiation by a UV lamp if necessary.

Monitor the reaction by TLC for the disappearance of the starting material.

Upon completion, cool the reaction mixture, filter off the succinimide byproduct, and

concentrate the filtrate to yield Methyl 3-fluoro-5-(bromomethyl)benzoate.

Oxidation to the Aldehyde:

The benzylic bromide can be converted to the aldehyde via several methods, such as the

Sommelet reaction with hexamine or oxidation with dimethyl sulfoxide (DMSO) and a mild

base (Kornblum oxidation).

For the Sommelet reaction, the bromide is treated with hexamine, followed by hydrolysis

to yield the aldehyde.

The crude product is then purified by column chromatography to afford the final product,

Methyl 3-fluoro-5-formylbenzoate.

Analytical Characterization: A Self-Validating
System
Rigorous analytical characterization is essential to confirm the identity and purity of Methyl 3-
fluoro-5-formylbenzoate. A combination of chromatographic and spectroscopic techniques

should be employed.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1529709/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-3-fluoro-5-formylbenzoate
https://www.benchchem.com/product/b1529709/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-3-fluoro-5-formylbenzoate
https://www.benchchem.com/product/b1529709/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-3-fluoro-5-formylbenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1529709?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purity Assessment Structural Elucidation

HPLC Analysis

Confirmed Identity & Purity

GC-MS Analysis ¹H NMR Spectroscopy ¹³C NMR Spectroscopy Mass Spectrometry

Synthesized Product
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A comprehensive analytical workflow for quality control.

Detailed Analytical Protocols:

High-Performance Liquid Chromatography (HPLC):

Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a

suitable choice.

Mobile Phase: A gradient of acetonitrile and water is recommended for initial method

development to ensure separation from any impurities.

Detection: UV detection at a wavelength of approximately 254 nm should provide good

sensitivity.

Purpose: To determine the purity of the compound and quantify any impurities.

Gas Chromatography-Mass Spectrometry (GC-MS):

Column: A non-polar capillary column (e.g., DB-5ms) would be appropriate.

Injection: Split injection with an appropriate temperature program to ensure good peak

shape.
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Detection: Mass spectrometry (electron ionization) to confirm the molecular weight and

identify any volatile impurities.

Purpose: Provides orthogonal purity assessment to HPLC and confirms the molecular

weight of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the aldehyde proton (around 10 ppm), and the methyl ester protons (around 3.9

ppm). The fluorine atom will cause characteristic splitting of the adjacent aromatic proton

signals.

¹³C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl

carbons of the ester and aldehyde, as well as the aromatic carbons. The carbon attached

to the fluorine will exhibit a large one-bond C-F coupling constant.

Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) can be used.

Purpose: Unambiguous confirmation of the chemical structure.

Mass Spectrometry (MS):

High-resolution mass spectrometry (HRMS) should be used to confirm the elemental

composition of the molecule by providing a highly accurate mass measurement.

Purpose: To confirm the molecular formula.

Applications in Drug Discovery and Medicinal
Chemistry
The dual reactivity of the aldehyde and ester functionalities, combined with the beneficial

properties imparted by the fluorine atom, makes Methyl 3-fluoro-5-formylbenzoate a valuable

building block in medicinal chemistry.

Role as a Synthetic Intermediate:
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This compound is particularly useful in the synthesis of heterocyclic compounds and in

reactions where the aldehyde can be used for chain extension or the formation of Schiff bases.

The ester can be hydrolyzed to the corresponding carboxylic acid or converted to an amide,

providing further points for molecular elaboration.

One of the key areas of application is in the development of inhibitors for various enzymes,

where the substituted benzoyl moiety can serve as a key binding element. For instance, similar

structures are utilized in the synthesis of Poly (ADP-ribose) polymerase (PARP) inhibitors, a

class of drugs used in cancer therapy.

Methyl 3-fluoro-5-formylbenzoate

Intermediate Schiff Base

 Condensation with a primary amine 

Heterocyclic Core Structure

 Cyclization / Further Reactions 

Final API (e.g., Enzyme Inhibitor)

 Final synthetic modifications 

Click to download full resolution via product page

A generalized synthetic application in drug discovery.

Safety and Handling Protocols
As with any chemical reagent, proper safety precautions must be observed when handling

Methyl 3-fluoro-5-formylbenzoate.
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Hazard Identification:

Based on available data for this compound and its isomers, the following GHS hazard

statements are relevant:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields, chemical-resistant gloves, and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Disposal: Dispose of in accordance with local, state, and federal regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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